Cas no 73318-02-2 (2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile)
73318-02-2 structure
Product Name:2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile
CAS No:73318-02-2
MF:C12H2F2N4
MW:240.16788816452
CID:552046
PubChem ID:87558388
Update Time:2025-07-13
2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2,2'-(2,5-difluoro-2,5-cyclohexadiene-1,4-diylidene)bis-
- 2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane
- 2,5-TCNQF2
- 2-[4-(dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidene]propanedinitrile
- D3200
- SCHEMBL258842
- D90153
- MFCD08276347
- DTXSID10413647
- 73318-02-2
- CS-0364963
- 2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile
-
- MDL： D154997
- Inchi： 1S/C12H2F2N4/c13-11-1-9(7(3-15)4-16)12(14)2-10(11)8(5-17)6-18/h1-2H
- InChI Key： PFSDYUVXXQTNMX-UHFFFAOYSA-N
- SMILES： FC1=CC(=C(C#N)C#N)C(=CC1=C(C#N)C#N)F |c:12,t:3|
Computed Properties
- Exact Mass: 240.02500
- Monoisotopic Mass: 240.02475240g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 639
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
- Topological Polar Surface Area: 95.2
Experimental Properties
- Color/Form: Yellowish brown or red lens powder
- Melting Point: 270 °C
- PSA: 95.16000
- LogP: 0.36052
- Solubility: Not determined
2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：3439
- HazardClass：6.1
- PackingGroup：III
2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B431783-1mg |
2-[4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidene]propanedinitrile |
73318-02-2 | 1mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B431783-2mg |
2-[4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidene]propanedinitrile |
73318-02-2 | 2mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B431783-10mg |
2-[4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidene]propanedinitrile |
73318-02-2 | 10mg |
$ 115.00 | 2022-06-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154997-100MG |
2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane |
73318-02-2 | >98.0%(N) | 100MG |
￥3,051.00 | 2021-08-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154997-10mg |
2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile |
73318-02-2 | 98% | 10mg |
¥720.90 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X76925-10mg |
2,5-DIfluoro-7,7,8,8-tetracyanoquinodimethane |
73318-02-2 | 98% | 10mg |
¥558.0 | 2023-09-05 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D3200-100MG |
2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane |
73318-02-2 | >98.0%(N) | 100mg |
¥4065.00 | 2024-04-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D870938-10mg |
2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane |
73318-02-2 | 98% | 10mg |
609.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D3200-100mg |
2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile |
73318-02-2 | 98.0%(N) | 100mg |
￥3755.0 | 2022-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435633-100mg |
2,5-Difluoro-7,7,8,8-tetracyanoquinodimethane |
73318-02-2 | 95% | 100mg |
￥5402.00 | 2024-07-28 |
2-4-(Dicyanomethylidene)-2,5-difluorocyclohexa-2,5-dien-1-ylidenepropanedinitrile Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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